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‘ Compound of Interest
Compound Name: 1H-Benzimidazole-1-methanol
Cat. No.: B106515

This guide provides a comprehensive overview of the solubility of 1H-Benzimidazole-1-methanol, a key physicochemical property for researchers, s
quantitative solubility data for 1H-Benzimidazole-1-methanol is not extensively available in the public domain, this document synthesizes the known
theoretical considerations, and provides detailed experimental protocols for its determination. This approach equips researchers with the foundationa
compound and its derivatives.

Introduction to 1H-Benzimidazole-1-methanol and its Physicochemical Profile

1H-Benzimidazole-1-methanol is a derivative of benzimidazole, a heterocyclic aromatic organic compound. Benzimidazole and its derivatives are of
activities.[1][2] The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. Poor ac
hindering clinical development.

Physicochemical Properties of 1H-Benzimidazole-1-methanol:

Property Value Sourct
Molecular Formula C8H8N20 [3]
Molecular Weight 148.16 g/mol [3]
Appearance Expected to be a crystalline solid Inferrec
pKa 11.57+0.10 (Predicted for 1H-Benzimidazole-2-methanol) [5]

The presence of both a hydrogen-bond donor (-OH) and acceptor (imidazole nitrogens) suggests that 1H-Benzimidazole-1-methanol will exhibit sor
benzimidazole core contributes to its hydrophobicity, which can limit its aqueous solubility.

Theoretical Framework of Solubility

The solubility of a solid in a liquid is governed by the equilibrium between the solid phase and the solution. This equilibrium is influenced by the physi
methanol) and the solvent, as well as by external factors such as temperature and pH.

Solvent-Solute Interactions

The principle of "like dissolves like" is a fundamental concept in predicting solubility. The solubility of 1H-Benzimidazole-1-methanol is expected to t
dipole-dipole interactions.[4] Conversely, its solubility is likely to be low in non-polar solvents like hydrocarbons.[4]

pH-Dependent Solubility

The benzimidazole moiety contains both acidic and basic nitrogen atoms. The imidazole ring can be protonated in acidic conditions and deprotonatec
molecule's overall charge and, consequently, its interaction with polar solvents like water. The solubility of benzimidazoles is therefore expected to be
equation can be used to predict the ratio of ionized to un-ionized forms at a given pH, which in turn influences solubility.

Temperature Effects

Generally, the solubility of solid compounds increases with temperature.[4] This is because the dissolution process is often endothermic, meaning it a
temperature will shift the equilibrium towards the dissolution of more solid. The relationship between temperature and solubility can be described by tl
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Experimental Determination of Solubility

Given the limited published data for 1H-Benzimidazole-1-methanol, experimental determination of its solubility is crucial. The following are standard

Equilibrium Shake-Flask Method

The shake-flask method is the gold standard for determining equilibrium solubility. It is a robust and widely accepted method.

Protocol:

« Preparation: Add an excess amount of solid 1H-Benzimidazole-1-methanol to a known volume of the desired solvent (e.g., water, phosphate buffi
« Equilibration: Agitate the vials at a constant temperature for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached. A thert
+ Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the samples at a high speed to separate the undissolved solid frorr

« Sampling and Analysis: Carefully withdraw an aliquot of the clear supernatant. The concentration of 1H-Benzimidazole-1-methanol in the supern:
High-Performance Liquid Chromatography (HPLC) with UV detection or mass spectrometry.

« Quantification: A pre-validated calibration curve of the compound in the same solvent system is used to determine the concentration, which represe

Diagram of the Shake-Flask Solubility Workflow:
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Caption: Workflow for the equilibrium shake-flask solubility determination method.

Potentiometric Titration

For ionizable compounds like 1H-Benzimidazole-1-methanol, potentiometric titration can be a rapid and efficient method to determine the intrinsic s
Protocol:

+ Sample Preparation: A known amount of the compound is dissolved in a mixture of an organic co-solvent and water.

« Titration: The solution is titrated with a standardized acid or base. The pH of the solution is monitored throughout the titration using a calibrated pH
« Data Analysis: The point at which the compound begins to precipitate is detected by a change in the titration curve. The pKa and the solubility of th

Diagram of the Potentiometric Titration Logic:
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Caption: Logical flow of solubility determination by potentiometric titration.

Factors Influencing the Solubility of Benzimidazoles

Based on studies of benzimidazole and its derivatives, the following factors are critical in determining the solubility of 1H-Benzimidazole-1-methanol

Solvent Polarity

The solubility of benzimidazoles is generally higher in polar solvents and lower in non-polar solvents.[4] For instance, benzimidazole itself is freely sol
benzene and petroleum ether.[6] It is expected that 1H-Benzimidazole-1-methanol will follow a similar trend, with good solubility in alcohols like met

Temperature

As with most solid organic compounds, the solubility of benzimidazoles increases with increasing temperature.[4] Experimental data for various benzi
correlation between temperature and solubility.

pH
The pH of the aqueous medium has a significant effect on the solubility of benzimidazoles due to the presence of ionizable groups.[4] In acidic solutic
more soluble salt. Conversely, in strongly alkaline solutions, the N-H proton can be removed, also potentially increasing solubility. The minimum soluk

Crystal Polymorphism

The solid-state properties of a compound, such as its crystal form (polymorphism), can have a profound impact on its solubility. Different polymorphs
consequently, different solubilities. It is essential to characterize the solid form of 1H-Benzimidazole-1-methanol being used in solubility studies, for
differential scanning calorimetry (DSC).

Conclusion

While specific, quantitative solubility data for 1H-Benzimidazole-1-methanol are not readily available in the literature, a comprehensive understandir
established principles of physical chemistry and the known properties of the benzimidazole class of compounds. This guide provides the theoretical fc
to determine the solubility of 1H-Benzimidazole-1-methanol accurately. A thorough characterization of its solubility in various solvents and across a
for any pharmaceutical or chemical application.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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